Cas no 1823701-64-9 (4-[2-(Azetidin-2-yl)phenyl]morpholine)
4-[2-(Azetidin-2-yl)phenyl]morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(azetidin-2-yl)phenyl]morpholine
- EN300-1852453
- 1823701-64-9
- 4-[2-(Azetidin-2-yl)phenyl]morpholine
-
- Inchi: 1S/C13H18N2O/c1-2-4-13(15-7-9-16-10-8-15)11(3-1)12-5-6-14-12/h1-4,12,14H,5-10H2
- InChI Key: JDDZVQFVCBPMFW-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C1=CC=CC=C1C1CCN1
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 24.5Ų
4-[2-(Azetidin-2-yl)phenyl]morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852453-0.05g |
4-[2-(azetidin-2-yl)phenyl]morpholine |
1823701-64-9 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1852453-0.1g |
4-[2-(azetidin-2-yl)phenyl]morpholine |
1823701-64-9 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1852453-0.25g |
4-[2-(azetidin-2-yl)phenyl]morpholine |
1823701-64-9 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1852453-0.5g |
4-[2-(azetidin-2-yl)phenyl]morpholine |
1823701-64-9 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1852453-1.0g |
4-[2-(azetidin-2-yl)phenyl]morpholine |
1823701-64-9 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1852453-2.5g |
4-[2-(azetidin-2-yl)phenyl]morpholine |
1823701-64-9 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1852453-5.0g |
4-[2-(azetidin-2-yl)phenyl]morpholine |
1823701-64-9 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1852453-10.0g |
4-[2-(azetidin-2-yl)phenyl]morpholine |
1823701-64-9 | 10g |
$5467.0 | 2023-06-01 | ||
| Enamine | EN300-1852453-1g |
4-[2-(azetidin-2-yl)phenyl]morpholine |
1823701-64-9 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1852453-5g |
4-[2-(azetidin-2-yl)phenyl]morpholine |
1823701-64-9 | 5g |
$3687.0 | 2023-09-18 |
4-[2-(Azetidin-2-yl)phenyl]morpholine Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 4-[2-(Azetidin-2-yl)phenyl]morpholine
4-[2-(Azetidin-2-yl)phenyl]morpholine and CAS No. 1823701-64-9: A Comprehensive Overview of Its Synthesis, Pharmacological Properties, and Research Applications
4-[2-(Azetidin-2-yl)phenyl]morpholine, with the chemical identifier CAS No. 1823701-64-9, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical research. This molecule combines the pharmacophoric features of morpholine and azetidine, creating a scaffold with potential applications in drug discovery and development. The integration of these two heterocyclic systems allows for the modulation of molecular interactions, making it a valuable candidate for targeting multiple biological pathways. Recent advancements in medicinal chemistry have highlighted the importance of such hybrid molecules in addressing unmet medical needs, particularly in neurodegenerative diseases and inflammatory disorders.
The 4-[2-(Azetidin-2-yl)phenyl]morpholine scaffold is characterized by its ability to form hydrogen bonds and engage in π-π stacking interactions with biological targets. This dual functionality is critical for its potential as a therapeutic agent. The azetidine ring, a four-membered heterocycle, introduces conformational flexibility and enhances the molecule's ability to interact with protein targets. Meanwhile, the morpholine ring provides a polar environment that can modulate solubility and metabolic stability. Together, these features make the compound an attractive platform for designing small molecule drugs with improved pharmacokinetic profiles.
Recent studies have demonstrated the 4-[2-(Azetidin-2-yl)phenyl]morpholine derivative's potential in modulating the activity of key enzymes involved in neurodegenerative diseases. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibition of acetylcholinesterase, a target implicated in Alzheimer's disease. The study highlighted the importance of the azetidine moiety in enhancing enzyme binding affinity, while the morpholine ring contributed to the molecule's overall hydrophobicity. This finding underscores the compound's relevance in the development of cholinesterase inhibitors for cognitive disorders.
Another area of interest is the 4-[2-(Azetidin-2-yl)phenyl]morpholine derivative's role in anti-inflammatory therapies. A 2022 preclinical study published in Pharmaceutical Research explored its ability to modulate the NF-κB signaling pathway, a central mediator of inflammation. The compound was shown to reduce the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a novel anti-inflammatory agent. The study also emphasized the importance of the phenyl ring's substituents in optimizing the molecule's biological activity, highlighting the need for further structural modifications to enhance therapeutic efficacy.
The synthesis of 4-[2-(Azetidin-2-yl)phenyl]morpholine has been the subject of several optimization strategies aimed at improving yield and purity. A 2024 review in Organic & Biomolecular Chemistry discussed the use of microwave-assisted methodologies for the efficient coupling of the azetidine and phenyl moieties. The authors reported that this approach significantly reduced reaction times and solvent usage, aligning with the principles of green chemistry. Additionally, the study highlighted the importance of protecting groups in preventing unwanted side reactions during the synthesis, ensuring the final product's structural integrity.
From a pharmacokinetic perspective, the 4-[2-(Azetidin-2-yl)phenyl]morpholine derivative has shown promising properties in preclinical models. A 2023 study in Drug Metabolism and Disposition evaluated its oral bioavailability in rats, reporting a high absorption rate and prolonged plasma half-life. These characteristics are crucial for the development of orally administered drugs, as they reduce the need for frequent dosing and improve patient compliance. The study also noted the compound's low toxicity profile, which is a significant advantage in drug development.
Despite its potential, the 4-[2-(Azetidin-2-yl)phenyl]morpholine scaffold faces challenges in terms of selectivity and specificity. A 2022 review in Current Medicinal Chemistry emphasized the need for further research to distinguish its interactions with target proteins from off-target effects. The authors suggested that computational modeling and molecular docking studies could provide insights into the compound's binding modes, enabling the design of more selective derivatives. This approach is critical for minimizing adverse effects and improving therapeutic outcomes.
In conclusion, 4-[2-(Azetidin-2-yl)pheny]morpholine represents a promising scaffold in pharmaceutical research, with applications spanning neurodegenerative diseases, inflammatory disorders, and beyond. Its unique structural features, combined with recent advancements in synthetic and pharmacological methodologies, position it as a valuable candidate for further exploration. As research continues to evolve, the compound's potential to address complex medical challenges will likely be realized through targeted modifications and innovative approaches in drug development.
1823701-64-9 (4-[2-(Azetidin-2-yl)phenyl]morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)